Cas no 118693-22-4 (6,8-Dichloro-2H-chromene-3-carboxylic Acid Methyl Ester)

6,8-Dichloro-2H-chromene-3-carboxylic Acid Methyl Ester Properties

Names and Identifiers

• Methyl 6,8-dichloro-2H-chromene-3-carboxylate
• 2H-1-Benzopyran-3-carboxylicacid, 6,8-dichloro-, methyl ester
• 6,8-Dichloro-2H-chromene-3-carboxylic acid methyl ester
• A804074
• Methyl 6,8-dichloro-2H-1-benzopyran-3-carboxylate
• MFCD04114586
• 118693-22-4
• METHYL6,8-DICHLORO-2H-CHROMENE-3-CARBOXYLATE
• AB18613
• DTXSID70552748
• CS-0338912
• 2H-1-Benzopyran-3-carboxylicacid,6,8-dichloro-,methyl ester
• FT-0755111
• AKOS015910587
• C11H8Cl2O3
• +Expand

• MDL： MFCD04114586
• InChIKey： OSMKMBPMUWWQFS-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H8Cl2O3/c1-15-11(14)7-2-6-3-8(12)4-9(13)10(6)16-5-7/h2-4H,5H2,1H3
• SMILES： ClC1=CC(Cl)=C2C(C=C(C(OC)=O)CO2)=C1

Computed Properties

• Exact Mass: 257.98500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 257.9850495g/mol
• Heavy Atom Count: 16
• Complexity: 316
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.1
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• LogP: 2.94220
• PSA: 35.53000

6,8-Dichloro-2H-chromene-3-carboxylic Acid Methyl Ester Security Information

6,8-Dichloro-2H-chromene-3-carboxylic Acid Methyl Ester Customs Data

• HS CODE：2932999099
• Customs Data：

  China Customs Code:

  2932999099

  Overview:

  2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%